Cas no 2304635-55-8 ((1,3,4,5-Tetrahydrobenzo[c]oxepin-8-yl)boronic acid pinacol acid)

• Product Name: (1,3,4,5-Tetrahydrobenzo[c]oxepin-8-yl)boronic acid pinacol acid
• CAS No: 2304635-55-8
• MF: C₁₆H₂₃BO₃
• MW: 274.163025140762
• CID: 4780258
• Update Time: 2023-08-17

(1,3,4,5-Tetrahydrobenzo[c]oxepin-8-yl)boronic acid pinacol acid Chemical and Physical Properties

Names and Identifiers

• (1,3,4,5-Tetrahydrobenzo[c]oxepin-8-yl)boronic acid pinacol acid
• 4,4,5,5-Tetramethyl-2-(1,3,4,5-tetrahydrobenzo[c]oxepin-8-yl)-1,3,2-dioxaborolane

• Inchi： 1S/C16H23BO3/c1-15(2)16(3,4)20-17(19-15)14-8-7-12-6-5-9-18-11-13(12)10-14/h7-8,10H,5-6,9,11H2,1-4H3
• InChI Key： NPYGBMMOIUGMAV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3CCCOCC=3C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 340
• Topological Polar Surface Area: 27.7